Cas no 668972-79-0 (ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate)

• Product Name: ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate
• CAS No: 668972-79-0
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 1713353
• PubChem ID: 60095247
• Update Time: 2025-09-20

ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolecarboxylic acid, 5-(3-methoxyphenyl)-, ethyl ester
• ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate
• F1967-2787
• AKOS026713863
• SCHEMBL6835630
• ethyl 5-(3-methoxyphenyl)-1,3-oxazole-2-carboxylate
• 668972-79-0

• Inchi： 1S/C13H13NO4/c1-3-17-13(15)12-14-8-11(18-12)9-5-4-6-10(7-9)16-2/h4-8H,3H2,1-2H3
• InChI Key： UHFHPALPRBBAHY-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NC=C1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 247.08449
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.56